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Compound of Interest

Compound Name: Diethyl bipy55'DC

Cat. No.: B1670527

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl [2,2'-Bipyridine]-5,5'-
dicarboxylate, a versatile heterocyclic compound with significant applications in coordination
chemistry, materials science, and catalysis. This document details its chemical identity,
properties, synthesis, and key applications, with a focus on experimental protocols and data
relevant to research and development.

Chemical Identity and Properties

The compound commonly known as Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate is systematically
named ethyl 6-(5-ethoxycarbonylpyridin-2-yl)pyridine-3-carboxylate according to IUPAC
nomenclature.[1][2] It is a white to off-white crystalline solid.[3]

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)
ethyl 6-(5-
IUPAC Name ethoxycarbonylpyridin-2- [1112]

yl)pyridine-3-carboxylate

[2,2"-Bipyridine]-5,5'-

dicarboxylic acid diethyl ester,

Synonyms 3[4
ynony 5,5'-Bis(ethoxycarbonyl)-2,2'- 131i4]

bipyridine

CAS Number 1762-46-5 [11[3114]

Molecular Formula C16H16N204 [11[3]

Molecular Weight 300.31 g/mol [1][3]
White to off-white

Appearance [3]
crystal/powder

Melting Point 145-147 °C [5]

Purity > 98% (GC) [3]

Synthesis and Purification

The synthesis of Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate is typically achieved in a two-step
process starting from 5,5'-dimethyl-2,2'-bipyridine. The first step involves the oxidation of the
methyl groups to carboxylic acids, followed by Fischer esterification to yield the desired diethyl
ester.

Step 1: Oxidation of 5,5'-dimethyl-2,2'-bipyridine to 2,2'-Bipyridine-5,5'-dicarboxylic acid

This oxidation is a common procedure for converting methyl groups on aromatic rings to
carboxylic acids.[3][6]

o Reagents and Materials: 5,5'-dimethyl-2,2'-bipyridine, potassium permanganate (KMnQOa) or
other suitable oxidizing agent, sulfuric acid (H2S0Oa4), sodium bisulfite, deionized water, round-
bottom flask, reflux condenser, heating mantle, filtration apparatus.
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e Procedure:

o

To a solution of 5,5'-dimethyl-2,2'-bipyridine in aqueous sulfuric acid, slowly add a solution
of potassium permanganate.

Heat the mixture to reflux for several hours until the purple color of the permanganate
disappears.

Cool the reaction mixture to room temperature and quench any excess oxidant by the
addition of sodium bisulfite.

The resulting precipitate of 2,2'-Bipyridine-5,5'-dicarboxylic acid is collected by filtration,
washed with cold water, and dried.

Step 2: Fischer Esterification to Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate

This is a classic acid-catalyzed esterification.[7][8][9]

o Reagents and Materials: 2,2'-Bipyridine-5,5'-dicarboxylic acid, absolute ethanol (excess),

concentrated sulfuric acid (catalytic amount), round-bottom flask, reflux condenser, heating

mantle, Dean-Stark trap (optional), sodium bicarbonate solution, brine, anhydrous

magnesium sulfate, rotary evaporator.

e Procedure:

[¢]

Suspend 2,2'-Bipyridine-5,5'-dicarboxylic acid in a large excess of absolute ethanol in a
round-bottom flask.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the mixture to reflux for an extended period (typically 12-24 hours) to drive the
reaction to completion. The removal of water, for instance by using a Dean-Stark trap, can
improve the yield.

After cooling to room temperature, neutralize the excess acid with a saturated solution of
sodium bicarbonate.

Extract the aqueous layer with a suitable organic solvent such as ethyl acetate.
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o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

The crude Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate can be purified by recrystallization or
column chromatography.[2][5]

» Recrystallization:

o Dissolve the crude product in a minimal amount of a hot solvent, such as ethanol.

o Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce
crystallization.

o Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry
under vacuum.

e Column Chromatography:

o

Prepare a silica gel column using a suitable eluent system, such as a mixture of hexane
and ethyl acetate.[10]

o Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

o Elute the column with the chosen solvent system, collecting fractions.

o Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the
pure product.

o Combine the pure fractions and remove the solvent under reduced pressure to yield the
purified Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate.

Table 2: Spectroscopic Data
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Technique Data

Expected signals for aromatic protons of the

bipyridine core, a quartet for the methylene

1H NMR _
protons, and a triplet for the methyl protons of
the ethyl groups.
Expected signals for the carbons of the
bipyridine rings, the carbonyl carbons of the
15C NMR py g Yy

ester groups, and the carbons of the ethyl
groups.[11][12][13]

Applications in Research and Development

Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate is a valuable building block and ligand in various
fields of chemical research.

As a bidentate N-donor ligand, it readily forms stable complexes with a variety of transition
metals. These complexes are investigated for their catalytic activity in numerous organic
transformations.

o Asymmetric Catalysis: Chiral complexes incorporating this bipyridine ligand can be employed
as catalysts in asymmetric synthesis, inducing enantioselectivity in the formation of chiral
products.[13][14][15]

o Photoredox Catalysis: Ruthenium and Iridium complexes of bipyridine ligands are well-
known photocatalysts. The ester functionalities on this ligand can modulate the electronic
properties of the metal center, influencing the efficiency of photoredox cycles.

o Metal-Organic Frameworks (MOFs): The dicarboxylate functionality allows this molecule to
act as a linker in the construction of MOFs. These porous materials have potential
applications in gas storage, separation, and heterogeneous catalysis.[16][17][18]

¢ Luminescent Materials: Metal complexes of Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate can
exhibit interesting photoluminescent properties, making them suitable for applications in
sensors, imaging, and organic light-emitting diodes (OLEDSs).[9][19][20]
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Synthesis of Diethy! [2,2"Bipyridine]-5,5dicarboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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